Cas no 244022-74-0 (2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide)

• Product Name: 2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide
• CAS No: 244022-74-0
• MF: C₁₀H₈F₆N₂O
• MW: 286.173743247986
• CID: 245806
• PubChem ID: 2747170
• Update Time: 2025-05-24

2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidamide,N-hydroxy-3,5-bis(trifluoromethyl)-
• 2-(3,5-BIS-TRIFLUOROMETHYL-PHENYL)-N-HYDROXY-ACETAMIDINE
• 2-[3,5-bis(trifluoromethyl)phenyl]-N'-hydroxyethanimidamide
• BENZENEETHANIMIDAMIDE,N-HYDROXY-3,5-DIS(TRIFLUOROMETHYL)
• 3,5-Bis(trifluoromethyl)phenylacetamidoxime
• 3,5-Bis(trifluoromethyl)phenylacetamidoxime, tech
• A817284
• AC1MCMEH
• AG-E-72579
• CTK4F3596
• KB-84098
• Maybridge1_008961
• DTXSID00372633
• 4-(METHYLTHIO)-2-[(PHENOXYACETYL)AMINO]BUTANOICACID
• C10H8F6N2O
• (Z)-2-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-N'-HYDROXYETHANIMIDAMIDE
• 244022-74-0
• 2-[3,5-Bis(trifluoromethyl)phenyl]-N inverted exclamation mark -hydroxyacetimidamide
• FT-0610859
• (Z)-2-(3,5-bis(trifluoromethyl)phenyl)-N'-hydroxyacetimidamide
• SY329159
• 2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide

• MDL： MFCD01313629
• Inchi： 1S/C10H8F6N2O/c11-9(12,13)6-1-5(3-8(17)18-19)2-7(4-6)10(14,15)16/h1-2,4,19H,3H2,(H2,17,18)
• InChI Key： UFYSBKCOGRNGQA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(CC(=NO)N)C=1)(F)F

Computed Properties

• Exact Mass: 286.05400
• Monoisotopic Mass: 286.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.48
• Melting Point: 126-128
• Boiling Point: 289.4°Cat760mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.455
• PSA: 58.61000
• LogP: 3.71340

2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide

Recent Advances in the Study of 2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide (CAS: 244022-74-0)

The compound 2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide (CAS: 244022-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of 2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The trifluoromethyl groups in its structure enhance its metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular interactions and binding affinities.

In a groundbreaking study published in the Journal of Medicinal Chemistry, the compound demonstrated remarkable efficacy in preclinical models of autoimmune diseases. The study revealed that 2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide selectively targets the JAK-STAT signaling pathway, thereby modulating immune responses with minimal off-target effects. These findings suggest its potential as a next-generation immunomodulatory agent.

Another area of active research involves the compound's application in oncology. Preliminary data from in vitro and in vivo experiments indicate that it exhibits cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the induction of apoptosis via mitochondrial dysfunction, a pathway that is currently under investigation for its therapeutic implications.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide. Recent efforts have focused on structural modifications to improve its solubility and reduce potential toxicity. Collaborative research between academic institutions and pharmaceutical companies is underway to address these issues and accelerate its transition to clinical trials.

In conclusion, 2-3,5-Bis(Trifluoromethyl)Phenyl-N'-Hydroxyethanimidamide represents a compelling area of research with significant potential for therapeutic innovation. Continued exploration of its biological activities and optimization of its chemical properties will be critical in realizing its full clinical potential. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in medicine.